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Compound of Interest

Compound Name: 2-Ethylhexanal

cat. No.: B089479

An In-depth Technical Guide to the Physical Properties of 2-Ethylhexanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylhexanal liquid. The information is intended for use by researchers, scientists, and
professionals in drug development and other scientific fields who require precise and reliable
data for their work. This document summarizes key quantitative data in tabular form, details the
experimental protocols for their determination, and provides visual workflows for these
methodologies.

Overview of 2-Ethylhexanal

2-Ethylhexanal (CAS No. 123-05-7) is an organic compound with the chemical formula
CsH160.[1][2] It is a fatty aldehyde, specifically a derivative of heptane where a formyl group
replaces one of the hydrogens at the third position.[1][3] Structurally, it is a chiral molecule,
though it is typically used as a racemic mixture.[2] This colorless to pale yellow liquid
possesses a characteristic mild, pleasant odor.[1][4]

Industrially, 2-Ethylhexanal is a significant intermediate in the synthesis of various chemicals.
It serves as a precursor to 2-ethylhexanoic acid and 2-ethylhexanol, which are fundamental in
the production of plasticizers.[2] Its applications also extend to the manufacturing of
pharmaceuticals, perfumes, and disinfectants.[1][5]

Quantitative Physical Properties
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The physical properties of 2-Ethylhexanal are summarized in the tables below for ease of

reference and comparison.

Table 1: General and Molar Properties

Property Value Source(s)
Chemical Formula CsH160 [11[2]
Molecular Weight 128.21 g/mol [1][6]
CAS Number 123-05-7 [1107]
Appearance Colorless to pale yellow liquid [819]

Table 2: Thermal Properties

Property Value Conditions Source(s)
Boiling Point 163 °C @ 760 mm Hg [2][8][10]
55°C @ 13.5 mm Hg [1][6][8]
Melting Point -76 °C [1][7][10]
<-60 °C [2]
<-100 °C [5][11]
Flash Point 43.89 °C (111.00 °F) Tag Closed Cup [8]
(TCC)
44.4°C [4]
50 °C (122 °F) 5]

Autoignition Temp.

190 °C (374 °F)

[1](4]

Table 3: Optical and Density Properties
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Property Value Conditions Source(s)
Density 0.822 g/mL @ 25 °C [1][6]
0.8195 g/mL [7]

Specific Gravity 0.818 - 0.824 @ 25 °C [8]

0.82 @20°C [12]

Refractive Index 1.414 - 1.420 @ 20 °C [8]

1.415 @ 20 °C, nD [1][6]

1.4155 [5][7]

1.416 nD [2][13]

Table 4: Physicochemical Properties
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Property Value Conditions Source(s)
Vapor Pressure 1.8 mmHg @ 20.00 °C [81[12]
2-2.8hPa @ 18.5-23.4°C [1][4]

Viscosity 1.0527 cP @ 25 °C [11]
Surface Tension 47.1 mN/m f@;730 mg/L- and 20.2 [1][4]
27.8571 dyn/cm @ 25°C [11]

Solubility in Water 455.6 moll. (Slightly @ 25 °C (est.) [8][10]

soluble)

0.01 g/L

[1]

Solubility (Other)

Soluble in alcohol

[8]

Miscible in most

. [9]
organic solvents
LogP (o/w) 2.796 (est.) [8]
3.07 @ 25°C [1]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of a liquid chemical such as 2-Ethylhexanal.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method

involves the use of a balance and a graduated cylinder or a more precise pycnometer (density

bottle).[14][15][16]

Methodology:

o Mass Measurement of Empty Container: An empty, clean, and dry measuring cylinder or

pycnometer is placed on a digital balance, and the balance is tared to zero. Its mass (m1) is
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recorded.[14]

Volume Measurement: A precise volume (V) of 2-Ethylhexanal is added to the measuring
cylinder. For higher accuracy, a pycnometer of a known volume is filled completely.

Mass Measurement of Filled Container: The container with the liquid is weighed again to
determine its mass (mz).[14]

Calculation: The mass of the liquid (m) is calculated by subtracting the mass of the empty
container from the mass of the filled container (m = mz - m1).

Density Calculation: The density (p) is then calculated using the formula: p = m / V[14]

Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent. For precise measurements, a water bath can be used to maintain a
constant temperature.
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Density Determination Workflow

1. Tare a clean, dry
measuring cylinder on a balance.

Add liquid

y

2. Add a known volume (V)
of 2-Ethylhexanal.

eigh

3. Record the mass (m)
of the liquid.

Compute

y

4. Calculate Density
p=m/V

|
INote Condition
Record Temperature

Click to download full resolution via product page

Caption: Workflow for determining the density of a liquid.

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels
through the material. It is commonly measured using a refractometer, such as an Abbe
refractometer.[17]

Methodology:
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Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, often distilled water.

Sample Application: A few drops of 2-Ethylhexanal are placed on the clean, dry prism
surface of the refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the controls until the boundary line (the line separating the light and
dark fields) is sharp and centered in the crosshairs.

Reading the Value: The refractive index value is read directly from the instrument's scale.

Temperature Correction: The temperature of the sample is critical and should be recorded.
[17] If the measurement is not performed at the standard temperature (usually 20°C), a
correction factor must be applied. The refractive index generally decreases with increasing
temperature.[17]
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Refractive Index Measurement Workflow

1. Calibrate refractometer
with a standard liquid.

repare

2. Place a few drops of
2-Ethylhexanal on the prism.

easure

3. Close prism and
adjust for a sharp boundary line.

ead

4. Read refractive index
value from the scale.

|
:Correct

Record Temperature
and apply correction if needed.

Click to download full resolution via product page

Caption: Workflow for measuring the refractive index.

Determination of Viscosity

Viscosity measures a fluid's resistance to flow. It can be determined using various types of
viscometers, such as capillary, falling-sphere, or rotational viscometers.[18][19] The Ostwald

viscometer (a type of capillary viscometer) is common for this purpose.[20]

Methodology (Capillary Viscometer):
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Preparation: The viscometer is cleaned, dried, and mounted vertically in a constant-
temperature water bath.

Sample Loading: A precise volume of 2-Ethylhexanal is introduced into the larger bulb of the
viscometer.

Thermal Equilibration: The liquid is allowed to reach thermal equilibrium with the water bath.

Measurement: The liquid is drawn up by suction into the other arm of the viscometer, above
the upper timing mark. The suction is then removed, and the liquid is allowed to flow back
down.

Timing: A stopwatch is used to measure the time (t) it takes for the liquid meniscus to pass
between the upper and lower timing marks.

Calculation: The kinematic viscosity (v) is calculated using the viscometer constant (C) and
the flow time (t): v = C x t. The dynamic viscosity (n) can then be found by multiplying the
kinematic viscosity by the density (p) of the liquid at that temperature: n =v x p.[21]
Alternatively, a relative measurement can be made using a reference liquid like water.[20]
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Viscosity Measurement (Capillary Method)

1. Load 2-Ethylhexanal into a
capillary viscometer in a water bath.

\
\

\
Prepare \Control
N\

2. Draw liquid above
the upper timing mark.

Maintain Constant Temperature

3. Release and measure flow time (t)
between upper and lower marks.

easure

ompute

4. Calculate Viscosity
n= Cxtx p

Click to download full resolution via product page

Caption: Workflow for determining viscosity via capillary viscometry.

Determination of Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum possible surface
area. Common methods for its measurement include the capillary rise, Du Nody ring, and drop
weight methods.[22][23]

Methodology (Drop Weight Method):

o Apparatus Setup: A burette or a stalagmometer is filled with 2-Ethylhexanal and clamped
vertically.[24][25]

e Drop Formation: The liquid is allowed to flow out slowly, forming drops at the tip. The rate
should be slow enough to ensure that each drop detaches under its own weight when the
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gravitational force overcomes the surface tension forces.[24]

Data Collection: A specific number of drops (e.g., 20-30) are collected in a pre-weighed
container.[24][25]

Mass Measurement: The container with the collected drops is weighed, and the mass of the
liquid is determined. The average mass of a single drop (m) is then calculated.

Calculation: The surface tension (y) can be determined relative to a reference liquid with a
known surface tension (y_ref) and drop mass (m_ref) using the same tip: y =y_ref x (m/
m_ref) This relative method avoids the need to precisely measure the tip radius and apply
complex correction factors.[26]

Surface Tension (Drop Weight Method)

1. Fill a stalagmometer
with 2-Ethylhexanal.

Dispense

2. Slowly form and collect a
set number of drops (n).

eigh

3. Weigh the collected drops
and find the average drop mass (m).

ompare

4. Repeat with a reference
liquid (e.g., water) to find m_ref.

ompute

5. Calculate Surface Tension
y =vy_ref x (m/ m_ref)
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Caption: Workflow for determining surface tension via the drop weight method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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